3-Deoxyglucosone

Description

3-Deoxyglucosone (3DG) is a sugar notable as a marker for diabetes . It is a deoxyketohexose, essentially a modified form of D-glucose lacking the hydroxyl group at the 3-position and possessing a keto group at the 2-position . Formed naturally via the Maillard reaction, 3DG arises from the reaction between glucose and primary amino groups in proteins . In conditions of elevated blood sugar, such as uncontrolled diabetes, increased glucose concentrations lead to a higher production of 3DG . As a dicarbonyl sugar, 3DG is highly reactive towards amine groups common in amino acids and nucleic acids .

3DG's reactivity leads to the formation of advanced glycation end-products (AGEs), which are implicated in several diseases, including diabetic vascular complications, atherosclerosis, hypertension, Alzheimer's disease, inflammation, and aging . Research indicates that elevated levels of 3DG in diabetics correlate with nephropathy and increased glomerular basement membrane width . Moreover, 3DG can inactivate aldehyde reductase, an enzyme crucial for the detoxification of 3DG, and contribute to diabetic embryopathy . Studies also suggest that 3DG induces reactive oxygen species (ROS), potentially triggering atherogenesis in diabetes and inactivating antioxidant enzymes .

Similar to 3-Deoxyglucosone, glyoxal and methylglyoxal are also reactive dicarbonyl compounds and are known as AGE precursors . These compounds, like 3-DG, are generated by glucose self-oxidation . Research indicates that agents like aminoguanidine (AG) can react with 3DG, potentially deactivating it, though AG's toxicity limits its clinical use . 3-Deoxyglucosone is also derived from fructose, which is present in high levels in diabetic patients, by a selfcondensation reaction . Because of its role in forming AGEs and its association with diabetic complications, 3DG has been studied as a potential therapeutic target .

• CAS No.: 4084-27-9
• Product Name: 3-Deoxyglucosone
• Molecular Formula: C6H10O5
• Molecular Weight: 162.14 g/mol
• IUPAC Name: (4S,5R)-4,5,6-trihydroxy-2-oxohexanal
• Standard InChI: InChI=1S/C6H10O5/c7-2-4(9)1-5(10)6(11)3-8/h2,5-6,8,10-11H,1,3H2/t5-,6+/m0/s1
• Standard InChIKey: ZGCHLOWZNKRZSN-NTSWFWBYSA-N
• SMILES: C(C(C(CO)O)O)C(=O)C=O
• Canonical SMILES: C(C(C(CO)O)O)C(=O)C=O
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 3-Deoxy-D-erythro-hexulose; 2-Keto-3-deoxyglucose; D-3-Deoxyglucosone; 3-Deoxy-D-erythro-hexos-2-ulose; 3DG; 3-Deoxy-D-glucosone
• PubChem Compound: 114839
• Last Modified: Sep 14 2023